Cas no 160982-12-7 ((4S)-6-Chloro-4-hydroxy-2-(2-methoxyethyl)-3,4-dihydro-1lambda~6~-thieno[3,2-e][1,2]thiazine-1,1(2H)-dione)

(4S)-6-Chloro-4-hydroxy-2-(2-methoxyethyl)-3,4-dihydro-1lambda~6~-thieno[3,2-e][1,2]thiazine-1,1(2H)-dione structure
160982-12-7 structure
Product Name:(4S)-6-Chloro-4-hydroxy-2-(2-methoxyethyl)-3,4-dihydro-1lambda~6~-thieno[3,2-e][1,2]thiazine-1,1(2H)-dione
CAS No:160982-12-7
MF:C9H12ClNO4S2
MW:297.778879165649
CID:2780313
PubChem ID:15294529
Update Time:2025-04-21

(4S)-6-Chloro-4-hydroxy-2-(2-methoxyethyl)-3,4-dihydro-1lambda~6~-thieno[3,2-e][1,2]thiazine-1,1(2H)-dione Chemical and Physical Properties

Names and Identifiers

    • (4S)-6-Chloro-4-hydroxy-2-(2-methoxyethyl)-3,4-dihydro-1lambda~6~-thieno[3,2-e][1,2]thiazine-1,1(2H)-dione
    • SCHEMBL7843136
    • (S)-3,4-dihydro-6-chloro-4-hydroxy-2-(2-methoxyethyl)-2H-thieno[3,2-e]-1,2-thiazine-1,1-dioxide
    • DTXSID50571093
    • 160982-12-7
    • SVEQVOJCOFENIS-SSDOTTSWSA-N
    • Inchi: 1S/C9H12ClNO4S2/c1-15-3-2-11-5-7(12)6-4-8(10)16-9(6)17(11,13)14/h4,7,12H,2-3,5H2,1H3/t7-/m1/s1
    • InChI Key: SVEQVOJCOFENIS-SSDOTTSWSA-N
    • SMILES: ClC1=CC2=C(S1)S(N(CCOC)C[C@H]2O)(=O)=O

Computed Properties

  • Exact Mass: 296.9896279Da
  • Monoisotopic Mass: 296.9896279Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 103Ų
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